Cas no 2171588-93-3 (2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid)

• Product Name: 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid
• CAS No: 2171588-93-3
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 6595012
• PubChem ID: 165805338
• Update Time: 2025-05-20

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid
• EN300-1287085
• 2171588-93-3
• 2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxycyclohexyl]acetic acid

• Inchi： 1S/C24H27NO5/c1-29-21-12-6-7-13-24(21,14-22(26)27)25-23(28)30-15-20-18-10-4-2-8-16(18)17-9-3-5-11-19(17)20/h2-5,8-11,20-21H,6-7,12-15H2,1H3,(H,25,28)(H,26,27)
• InChI Key： QMINMTUUFDALFU-UHFFFAOYSA-N
• SMILES： O(C)C1CCCCC1(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 409.18892296g/mol
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid

Introduction to 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic Acid (CAS No. 2171588-93-3) in Modern Chemical and Pharmaceutical Research

2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid, identified by the CAS number 2171588-93-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, featuring a complex structure that integrates a fluorenylmethoxycarbonyl (Fmoc) protecting group with an amine-substituted cyclohexylacetic acid backbone, has garnered attention for its potential applications in drug development and synthetic chemistry.

The structural motif of this compound is particularly noteworthy due to its dual functionality. The Fmoc moiety, a widely used protecting group in peptide synthesis, ensures stability and controlled reactivity during chemical modifications. Concurrently, the presence of an amine group and a methoxycarbonyl derivative opens avenues for further derivatization, making it a versatile intermediate in medicinal chemistry. The cyclohexylacetic acid component introduces steric hindrance and lipophilicity, which can influence solubility and metabolic stability—critical factors in drug design.

Recent advancements in the field of molecular recognition have highlighted the importance of such multifunctional scaffolds. Researchers have been exploring how the fluorenylmethoxycarbonyl group can facilitate selective modifications while maintaining overall molecular integrity. This has led to innovative strategies for constructing peptidomimetics and enzyme inhibitors, where precise control over functional group accessibility is paramount. The 2-methoxycyclohexylacetic acid moiety further enhances these possibilities by providing a rigid yet flexible framework that can interact with biological targets in a tailored manner.

In the context of drug discovery, the synthesis of analogs derived from 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid has been linked to several therapeutic areas. For instance, modifications targeting the amine or carboxylic acid functionalities have yielded compounds with anti-inflammatory and anticancer properties. The fluorenylmethoxycarbonyl group’s ability to be selectively removed under mild acidic conditions allows for post-synthetic modifications, enabling the creation of libraries of derivatives for high-throughput screening.

The role of computational chemistry in optimizing this compound’s properties cannot be overstated. Molecular modeling studies have demonstrated how variations in the cyclohexyl ring’s substitution pattern can modulate binding affinity to proteins. Such insights are crucial for designing molecules with improved pharmacokinetic profiles. Furthermore, green chemistry principles have been applied to streamline synthetic routes, reducing waste and improving yields—a trend that aligns with global efforts toward sustainable pharmaceutical manufacturing.

Emerging research also suggests potential applications beyond traditional drug development. The unique photophysical properties of the fluorenylmethoxycarbonyl moiety make this compound a candidate for bioimaging probes or fluorescent sensors. By leveraging its ability to emit light under specific conditions, scientists are exploring ways to visualize biological processes at the molecular level—a development that could revolutionize diagnostic techniques.

The integration of 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid into novel therapeutic strategies is further exemplified by its use in targeted protein degradation technologies. These approaches involve designing molecules that selectively bind to disease-causing proteins and induce their degradation via the ubiquitin-proteasome system. The structural features of this compound make it an attractive candidate for such applications, offering a balance between specificity and biocompatibility.

As the pharmaceutical industry continues to evolve, the demand for innovative intermediates like 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid is expected to grow. Collaborative efforts between synthetic chemists and biologists are essential to fully harness its potential. By combining experimental synthesis with cutting-edge computational methods, researchers can accelerate the discovery of next-generation therapeutics that address unmet medical needs.

In conclusion, 2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxycyclohexylacetic acid (CAS No. 2171588-93-3) stands as a testament to the ingenuity within chemical biology and medicinal chemistry. Its complex architecture offers unparalleled opportunities for functionalization, while its diverse applications span from drug development to bioimaging. As research progresses, this compound will undoubtedly continue to inspire breakthroughs that shape the future of healthcare.